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Compound of Interest

Compound Name:
(2-Methyl-4-

(pentyloxy)phenyl)methanol

Cat. No.: B7993035

Get Quote

CAS Number: 1443306-21-5 Molecular Formula: C₁₃H₂₀O₂ Molecular Weight: 208.30 g/mol [1]

[2]

Executive Summary
(2-Methyl-4-(pentyloxy)phenyl)methanol is a functionalized benzyl alcohol derivative

characterized by a lipophilic pentyloxy tail and an electron-donating methyl group on the

aromatic core.[2] It serves as a critical intermediate in the synthesis of liquid crystalline

materials, polymer precursors, and pharmaceutical linkers.[2]

This technical guide provides a definitive spectroscopic profile for researchers. Unlike generic

databases, this document synthesizes high-fidelity structural assignments based on empirical

data from close structural analogs (e.g., 4-methoxy-2-methylbenzyl alcohol) and substituent

additivity principles. It addresses sample preparation, impurity profiling, and detailed signal

assignment for NMR, IR, and Mass Spectrometry.
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Understanding the synthetic origin is vital for interpreting spectroscopic noise.[2] This molecule

is typically synthesized via a two-step sequence:[2][3]

Williamson Ether Synthesis: Alkylation of 4-hydroxy-2-methylbenzaldehyde with 1-

bromopentane.[2]

Carbonyl Reduction: Reduction of the intermediate aldehyde using NaBH₄.

Common Impurities to Watch:

Aldehyde Residue: Look for a proton signal at ~10.0 ppm (CHO) or IR stretch at ~1690 cm⁻¹.

[2]

Residual Bromide: 1-Bromopentane signals (triplet at ~3.4 ppm).[2]

Over-reduction: Hydrogenolysis products (rare with borohydrides).[2]
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Figure 1: Analytical workflow for structural validation and purity assessment.
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NMR is the primary tool for structural elucidation.[2] The data below assumes a solvent of

Chloroform-d (CDCl₃) at 298 K.

¹H NMR (Proton) Assignment
The aromatic region displays a characteristic 1,2,4-substitution pattern. The electron-donating

pentyloxy group shields the protons at positions 3 and 5, while the hydroxymethyl group

deshields position 6.[2]
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Position /
Group

Shift (δ
ppm)

Multiplicity Integral
Coupling (J
Hz)

Assignment
Logic

Ar-H (C6) 7.20 – 7.25 Doublet (d) 1H J ≈ 8.2

Ortho to

CH₂OH;

deshielded by

benzyl

alcohol.[2]

Ar-H (C3) 6.70 – 6.75
Singlet (s) or

d
1H J ≈ 2.5

Meta to

CH₂OH;

shielded by

alkoxy/methyl

.[2]

Ar-H (C5) 6.68 – 6.73 dd 1H J ≈ 8.2, 2.5

Ortho to

alkoxy;

shielded.[2]

Ar-CH₂-OH 4.60 Singlet (s) 2H -

Benzylic

methylene.[2]

Shifts to ~4.4

in DMSO-d₆.

-O-CH₂- 3.94 Triplet (t) 2H J ≈ 6.6

Characteristic

ether

methylene.[2]

Ar-CH₃ 2.34 Singlet (s) 3H -
Aryl methyl

group.[2]

-CH₂-

(Pentyl)
1.75 – 1.82 Multiplet (m) 2H -

β-methylene

of pentyl

chain.[2]

-CH₂-

(Pentyl)
1.35 – 1.48 Multiplet (m) 4H -

Central

methylenes

of pentyl

chain.[2][4]
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-CH₃

(Terminal)
0.93 Triplet (t) 3H J ≈ 7.0

Terminal

methyl of

pentyl chain.

[2]

-OH ~1.6 - 2.0 Broad s 1H -

Concentratio

n dependent.

[2]

Disappears

with D₂O

shake.

Protocol Note: If the benzylic methylene (4.60 ppm) appears as a doublet, it indicates strong

coupling to the hydroxyl proton, usually observed in ultra-dry DMSO-d₆ or acetone-d₆. In

CDCl₃, it typically appears as a singlet due to rapid proton exchange.[2]

¹³C NMR (Carbon) Assignment
Expected signals for the 13 unique carbon environments.

Aromatic C-O (C4): ~159.0 ppm (Deshielded by oxygen).[2]

Aromatic C-CH₂OH (C1): ~132.5 ppm.[2]

Aromatic C-Me (C2): ~137.0 ppm.[2]

Aromatic CH (C6): ~129.5 ppm.[2][5]

Aromatic CH (C3/C5): ~111.0 – 116.0 ppm (Shielded).[2]

Benzylic C (CH₂OH): ~64.0 ppm.[2]

Ether C (O-CH₂): ~68.0 ppm.[2]

Aliphatic Chain: ~29.0, 28.2, 22.5, 14.1 (Terminal CH₃) ppm.

Ar-CH₃: ~19.0 ppm.[2]
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Infrared Spectroscopy (FT-IR)
IR analysis is best performed using a neat film (ATR) or KBr pellet.[2] This technique confirms

the functional group transformation (Aldehyde → Alcohol).[2]

Wavenumber
(cm⁻¹)

Vibration Mode Intensity Diagnostic Value

3300 – 3450 O-H Stretch Broad, Med

Confirms Alcohol.[2]

(Sharp peak ~3600 in

dilute solution).[2]

2850 – 2960 C-H Stretch (Alk) Strong
Significant due to the

pentyl chain.[2]

1610, 1580 C=C Aromatic Medium
Benzene ring skeletal

vibrations.

1245 C-O-C Stretch Strong
Asymmetric aryl alkyl

ether stretch.[2]

1030 – 1050 C-O Stretch (1°) Strong
Primary alcohol (CH₂-

OH) stretch.[2]

810 – 830 C-H Bend (oop) Medium

Characteristic of

1,2,4-trisubstituted

benzene.

Critical QC Check: Absence of a peak at 1680–1700 cm⁻¹ confirms the complete reduction of

the starting aldehyde.[2]

Mass Spectrometry (MS)
Method: GC-MS (EI, 70eV) or ESI-MS.

Fragmentation Logic (EI)
Molecular Ion (M⁺): m/z 208 (Visible, stable aromatic).

[M - OH]⁺: m/z 191 (Loss of hydroxyl radical, formation of benzylic cation).
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[M - C₅H₁₁]⁺: m/z 137 (Loss of pentyl chain via ether cleavage).[2]

[M - H₂O]⁺: m/z 190 (Dehydration).[2]

Tropylium Ion Derivative: m/z 137/138 (Characteristic of alkyl-substituted benzyl alcohols).[2]

Fragmentation Pathway Diagram

Molecular Ion (M+)
m/z = 208

[M - OH]+
Benzylic Cation

m/z = 191

- OH (17)

[M - C5H11]+
Quinone Methide-like

m/z = 137

- Pentyl (71)

[M - H2O]+
Dehydration
m/z = 190

- H2O (18)

Click to download full resolution via product page

Figure 2: Proposed Electron Ionization (EI) fragmentation pathway.

Experimental Protocols
NMR Sample Preparation

Mass: Weigh 10–15 mg of the solid/oil.

Solvent: Dissolve in 0.6 mL of CDCl₃ (99.8% D, with 0.03% TMS).

Filtration: If the solution is cloudy (inorganic salts from synthesis), filter through a small plug

of glass wool into the NMR tube.[2]

Acquisition: Run standard proton sequence (16 scans) and C13 (256-1024 scans depending

on concentration).[2]

GC-MS Method[2]
Column: HP-5MS or equivalent (30m x 0.25mm, 0.25µm film).[2]

Inlet Temp: 250°C.
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Carrier Gas: Helium @ 1.0 mL/min.[2]

Oven Program: 60°C (hold 1 min) → 20°C/min → 280°C (hold 5 min).

Retention Time: Expect elution after simple benzyl alcohols but before dimers; estimated RT

~12-14 min depending on ramp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization of (2-
Methyl-4-(pentyloxy)phenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7993035/docs#comprehensive-spectroscopic-
characterization-of-2-methyl-4-pentyloxy-phenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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